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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339

An Application Note on the Dissolution of L-Methioninamide Hydrochloride

Introduction

L-Methioninamide hydrochloride (CAS No. 16120-92-6) is a derivative of the essential amino
acid L-methionine, utilized in various research and development sectors, including
pharmaceutical development and nutritional supplements.[1] Its hydrochloride form enhances
both stability and solubility, making it a versatile compound for laboratory use.[2] Proper
dissolution is the first critical step for its application in experimental settings, such as in studies
related to amino acid metabolism, protein engineering, and cell culture.[2] This document
provides a detailed protocol for the solubilization and storage of L-Methioninamide
hydrochloride to ensure solution integrity and reproducibility in research applications.

Physicochemical Properties and Solubility Data

A summary of the key physicochemical properties of L-Methioninamide hydrochloride is
presented below. This data is essential for calculating concentrations and understanding the
compound's behavior in solution.
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Property Value Reference
CAS Number 16120-92-6 [1][21[3]
Molecular Formula CsH12N20S<HCI [1][3]
Molecular Weight 184.69 g/mol [1]

White to off-white crystalline
Appearance _ [1][2](3]
powder/solid

Purity >98% - >99% (HPLC) [1][3]

Melting Point 222 - 226 °C [11[3]

o 150 mg/mL (Clear solution
Solubility in Water ) [3]
from 0.3 g in 2 mL)

Short-term at room
Storage (Solid) temperature; Long-term at 4°C  [3]
under inert gas

Characteristics Air sensitive, Hygroscopic [3]

Experimental Protocol: Preparation of Stock
Solution

This protocol outlines the steps for preparing a sterile, high-concentration stock solution of L-

Methioninamide hydrochloride. The primary solvent recommended is high-purity water. For
applications requiring acidic conditions, such as in some amino acid analysis standards, 0.1 N
HCI can also be used.[4][5]

Materials and Equipment:
e L-Methioninamide hydrochloride powder (CAS 16120-92-6)
o Sterile, deionized, and purified water (e.g., Milli-Q® or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)
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o Calibrated analytical balance

o Vortex mixer

e Magnetic stirrer and stir bar (optional)

 Sterile syringe filters (0.22 um pore size)

o Sterile syringes

» Sterile, light-protected microcentrifuge tubes for aliquots

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-dissolution Steps:

o Bring the L-Methioninamide hydrochloride container to room temperature before
opening to minimize water condensation on the hygroscopic powder.[3]

o Perform all weighing and handling in a clean, dry environment or under an inert
atmosphere if possible, due to the compound's air-sensitive and hygroscopic nature.[3]

e Weighing the Compound:
o Tare a sterile conical tube on the analytical balance.

o Carefully weigh the desired amount of L-Methioninamide hydrochloride directly into the
tube. For example, to prepare 10 mL of a 100 mg/mL stock solution, weigh 1.0 g of the
powder.

e Solubilization:

o Add a portion of the sterile water to the conical tube containing the powder. For the 10 mL
example, add approximately 8 mL of water initially.
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o Secure the cap and mix thoroughly using a vortex mixer until the solid is fully dissolved. If
necessary, brief sonication or stirring with a magnetic stir bar can aid dissolution.

o Based on available data, a clear solution should be achievable up to a concentration of
150 mg/mL.[3]

e Final Volume Adjustment:

o Once the solid is completely dissolved, add sterile water to reach the final desired volume
(e.g., 10 mL).

o Mix the solution again to ensure homogeneity.

« Sterilization and Aliquoting:

o

For use in cell culture or other sterile applications, the solution must be filter-sterilized.

[¢]

Draw the solution into a sterile syringe.

[¢]

Attach a 0.22 um sterile syringe filter to the tip of the syringe.

[e]

Dispense the solution through the filter into sterile, light-protected microcentrifuge tubes.
Aliquoting into smaller, single-use volumes is recommended to avoid repeated freeze-thaw
cycles and potential contamination.

» Storage of Stock Solution:
o Short-term: For immediate use, the solution can be stored at 4°C for a limited time.

o Long-term: For extended storage, aliquots should be kept at -20°C or -80°C. The solid
form is stable for at least 6 months at 4°C.[3] While specific data for the solution is limited,
storing amino acid solutions frozen is standard practice to maintain stability.

Workflow Visualization

The following diagram illustrates the logical workflow for the preparation of an L-
Methioninamide hydrochloride stock solution.
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Caption: Workflow for dissolving L-Methioninamide hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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